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Compound of Interest

Compound Name: D-Ala-Lys-AMCA hydrochloride

Cat. No.: B8087036 Get Quote

Essential Safety and Handling Guide for D-Ala-
Lys-AMCA Hydrochloride
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling D-Ala-Lys-AMCA hydrochloride. It is intended for researchers,

scientists, and drug development professionals to ensure safe laboratory practices.

Product Information and Physical Properties
D-Ala-Lys-AMCA hydrochloride is a fluorescent substrate used to characterize the activity of

the proton-coupled oligopeptide transporter 1 (PEPT1).[1][2][3][4] It is a peptide derivative that

emits blue fluorescence, making it valuable for uptake assays in cells, such as Caco-2 and liver

cancer cells.[1][2][3]
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Property Value Source

Chemical Name

D-Alanine-L-lysine 7-amino-4-

methylcoumarin-3-acetic acid

hydrochloride

Inferred from structure

Appearance Solid powder (assumed) General knowledge

Solubility Soluble in ddH₂O or DMSO [1][2]

Excitation Wavelength ~390 nm [1][2]

Emission Wavelength ~480 nm [1][2]

Storage
-20°C or -80°C, protected from

light
[1][2]

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for D-Ala-Lys-AMCA hydrochloride is not readily

available, its components—a peptide and a fluorescent dye—suggest that it should be handled

with care. Peptide reagents can be sensitizers, and fluorescent compounds may have

toxicological properties that are not fully characterized.[5] Therefore, a conservative approach

to PPE is recommended.
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PPE Item Specification Rationale

Eye Protection

ANSI Z87.1-compliant safety

glasses with side shields or

chemical splash goggles.[6]

Protects eyes from splashes of

solutions containing the

compound.

Hand Protection Disposable nitrile gloves.[7][8]

Prevents skin contact with the

chemical. Change gloves

immediately if contaminated.

Body Protection
A standard laboratory coat.[6]

[7]

Protects clothing and skin from

accidental spills.

Respiratory Protection

Generally not required when

handling small quantities in a

well-ventilated area. Use a

certified respirator if creating

aerosols or handling large

quantities.

Minimizes inhalation exposure.

Footwear Closed-toe shoes.[7]
Protects feet from spills and

falling objects.

Handling and Operational Workflow
Adherence to a strict operational workflow is crucial to minimize exposure and ensure

experimental integrity.
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Weigh Solid Compound

Add Solvent (ddH₂O or DMSO)

Vortex or Sonicate to Dissolve

Prepare Aliquots of Stock Solution

Store Aliquots at -20°C or -80°C

Dispose of Contaminated Waste
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Remove PPE
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Figure 1. Workflow for safe handling of D-Ala-Lys-AMCA hydrochloride.
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Step-by-Step Handling Protocol
Preparation:

Put on all required PPE as listed in the table above.

Ensure the work area, such as a laboratory bench or fume hood, is clean and uncluttered.

Allow the vial of D-Ala-Lys-AMCA hydrochloride to equilibrate to room temperature

before opening to prevent condensation.

Weighing and Dissolving:

If working with a powder, weigh the desired amount in a chemical fume hood to avoid

inhalation of any fine particulates.[5]

To prepare a stock solution, add the appropriate solvent (ddH₂O or DMSO) to the solid.[1]

[2]

Vortex or sonicate the solution until the compound is fully dissolved.

Use in Experiments:

When using the fluorescent dye in cell-based assays, handle it in a biological safety

cabinet to maintain sterility.

Be mindful that fluorescent dyes can be sensitive to light, so protect solutions from

excessive light exposure to prevent photobleaching.[9]

Disposal Plan
Proper disposal of D-Ala-Lys-AMCA hydrochloride and any contaminated materials is

essential to prevent environmental contamination and ensure laboratory safety.

Chemical Waste: All solutions containing D-Ala-Lys-AMCA hydrochloride should be

collected in a designated, labeled hazardous waste container.
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Solid Waste: Used pipette tips, microfuge tubes, and gloves contaminated with the

compound should be disposed of in a solid hazardous waste container.

Decontamination: Any spills should be cleaned up immediately. The area should be

decontaminated with an appropriate cleaning agent.

Institutional Guidelines: Always follow your institution's specific guidelines for chemical waste

disposal.

By adhering to these safety and handling protocols, researchers can minimize risks and ensure

the integrity of their experimental results when working with D-Ala-Lys-AMCA hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8087036#personal-protective-equipment-for-
handling-d-ala-lys-amca-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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